Cas no 2228619-66-5 (2-(3-Chlorothiophen-2-yl)oxirane)

• Product Name: 2-(3-Chlorothiophen-2-yl)oxirane
• CAS No: 2228619-66-5
• MF: C₆H₅ClOS
• MW: 160.621299505234
• CID: 5766847
• PubChem ID: 165883905
• Update Time: 2025-10-06

2-(3-Chlorothiophen-2-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2228619-66-5
• 2-(3-chlorothiophen-2-yl)oxirane
• EN300-1977462
• 2-(3-Chlorothiophen-2-yl)oxirane

• Inchi： 1S/C6H5ClOS/c7-4-1-2-9-6(4)5-3-8-5/h1-2,5H,3H2
• InChI Key： YHYPOMOQTKGEFY-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C1CO1

Computed Properties

• Exact Mass: 159.9749636g/mol
• Monoisotopic Mass: 159.9749636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.8Ų

Additional information on 2-(3-Chlorothiophen-2-yl)oxirane

Introduction to 2-(3-Chlorothiophen-2-yl)oxirane (CAS No: 2228619-66-5)

2-(3-Chlorothiophen-2-yl)oxirane, identified by the Chemical Abstracts Service Number (CAS No) 2228619-66-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This oxirane derivative features a thiophene ring substituted with a chlorine atom at the 3-position, making it a versatile intermediate in the synthesis of various bioactive molecules. The unique structural properties of this compound have garnered attention from researchers exploring novel pharmacophores and mechanisms for drug development.

The molecular structure of 2-(3-Chlorothiophen-2-yl)oxirane consists of a five-membered heterocyclic thiophene ring connected to an epoxide (oxirane) group via an aromatic carbon atom. The presence of the chlorine substituent at the 3-position of the thiophene ring introduces electrophilic characteristics, which can be exploited in various chemical reactions, including nucleophilic substitution and coupling reactions. This feature makes it a valuable building block for constructing more complex molecular architectures.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophenes are known to exhibit properties such as antimicrobial, antifungal, anti-inflammatory, and anticancer effects. The introduction of an epoxide group into the thiophene scaffold enhances its reactivity, allowing for further functionalization and the development of novel therapeutic agents. 2-(3-Chlorothiophen-2-yl)oxirane represents a promising candidate for such applications.

One of the most compelling aspects of 2-(3-Chlorothiophen-2-yl)oxirane is its potential as a precursor in the synthesis of drug candidates. Epoxide-containing compounds are widely used in medicinal chemistry due to their ability to undergo ring-opening reactions with nucleophiles, leading to the formation of new carbon-carbon bonds. This reactivity allows for the introduction of diverse functional groups, enabling the creation of molecules with tailored biological activities. Researchers have leveraged this property to develop inhibitors targeting specific enzymes and receptors involved in diseases such as cancer and neurological disorders.

Recent studies have highlighted the utility of 2-(3-Chlorothiophen-2-yl)oxirane in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By incorporating the 3-chlorothiophenyl moiety into an epoxide framework, researchers can design molecules that selectively inhibit aberrant kinase activity. The chlorine atom at the 3-position serves as a handle for further derivatization, allowing for fine-tuning of binding affinity and selectivity.

The pharmaceutical industry has been particularly interested in thiophene-based compounds due to their favorable pharmacokinetic properties. Thiophenes are known to exhibit good solubility in both lipophilic and aqueous environments, which is essential for drug absorption and distribution within the body. Additionally, their stability under physiological conditions makes them suitable for formulation into oral or injectable medications. 2-(3-Chlorothiophen-2-yl)oxirane embodies these characteristics, positioning it as a promising scaffold for drug development.

Another area where 2-(3-Chlorothiophen-2-yl)oxirane shows promise is in the field of material science. Epoxide-functionalized thiophenes can be polymerized or cross-linked to form polymers with unique properties. These polymers find applications in coatings, adhesives, and even conductive materials. The chlorine substituent at the 3-position can influence the polymerization process, allowing for controlled tuning of polymer properties such as thermal stability and mechanical strength.

The synthesis of 2-(3-Chlorothiophen-2-yl)oxirane typically involves multi-step organic reactions starting from commercially available precursors such as 3-chlorothiophene and epichlorohydrin. The reaction sequence often includes halogenation steps to introduce the chlorine atom at the desired position on the thiophene ring, followed by epoxide formation via nucleophilic addition or other synthetic strategies. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

In conclusion, 2-(3-Chlorothiophen-2-yl)oxirane (CAS No: 2228619-66-5) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. The growing body of research on thiophene derivatives underscores their importance as pharmacological scaffolds, and compounds like 2-(3-Chlorothiophen-2-yl)oxirane are likely to play a crucial role in future drug development efforts.